N-(2,4-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H24N6O4S/c1-14-4-9-19(15(2)10-14)26-22(32)13-35-24-29-28-20(11-16-12-21(31)27-23(33)25-16)30(24)17-5-7-18(34-3)8-6-17/h4-10,12H,11,13H2,1-3H3,(H,26,32)(H2,25,27,31,33)
• InChI Key: RJCOEOZSPKCDKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)OC)CC4=CC(=O)NC(=O)N4)C
• Molecular Formula: C24H24N6O4S
• Molecular Weight: 492.6 g/mol

Description

N-(2,4-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H24N6O4S and its molecular weight is 492.55. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Heterocyclic Compound Synthesis : Research has focused on synthesizing novel compounds with potential biological activities. For example, a study detailed the synthesis of new heterocyclic compounds derived from visnaginone and khellinone, demonstrating their potential as anti-inflammatory and analgesic agents due to their COX-1/COX-2 inhibition properties (Abu‐Hashem et al., 2020).

Material Science and Chemistry

• Radiosynthesis for Study of Metabolism and Mode of Action : The radiosynthesis of certain compounds like chloroacetanilide herbicides has been studied for understanding their metabolism and mode of action, which is crucial for developing more efficient and safer herbicides (Latli & Casida, 1995).

Pharmacological and Biological Research

• Anticonvulsant Agents Synthesis : A study aimed at synthesizing new thio-N-acetamides derivatives of 4,6-dimethyl-2-thiopyrimidine as possible anticonvulsants, indicating the ongoing research in developing novel therapeutic agents based on pyrimidine derivatives (Severina et al., 2020).

Anticancer Research

• Synthesis and Cytotoxic Activity : Another study designed and synthesized certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives to evaluate their in vitro cytotoxic activity against cancer cell lines, showcasing the potential of pyrimidine derivatives in anticancer research (Al-Sanea et al., 2020).